Hexahydro-pyrrolo[3,2-b]pyrrol-2-one hydrochloride

• IUPAC Name: 2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,2-b]pyrrol-5-one;hydrochloride
• InChI: InChI=1S/C6H10N2O.ClH/c9-6-3-5-4(8-6)1-2-7-5;/h4-5,7H,1-3H2,(H,8,9);1H
• InChI Key: BZGDZNAYKIZCMK-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2C1NC(=O)C2.Cl
• Molecular Formula: C6H11ClN2O
• Molecular Weight: 162.62 g/mol

Description

Hexahydro-pyrrolo[3,2-b]pyrrol-2-one hydrochloride is a useful research compound. Its molecular formula is C6H11ClN2O and its molecular weight is 162.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality Hexahydro-pyrrolo[3,2-b]pyrrol-2-one hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Hexahydro-pyrrolo[3,2-b]pyrrol-2-one hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Drug Discovery : Hexahydro-2H-thieno[2,3-c]pyrrole is noted for its potential in creating 3D-shaped molecules for compound libraries, offering new avenues in drug discovery (Yarmolchuk et al., 2011).

• Organic Photovoltaic Cells : Pyrrolo[3,2-b]pyrrole-2,5-dione-based small molecules have been shown to be effective electron donors in organic photovoltaic cells, achieving a power conversion efficiency of 1.56% when combined with PC71BM (Song et al., 2013).

• Synthesis of Heterocycles : A new method for synthesizing pyrrolo[3,2-b]pyridine enables the construction of 4-azaindoles with sensitive groups at C-7, useful for constructing pyrrolo[3,2-b]pyridine rings (Aiello et al., 1978).

• Large-Scale Synthesis and Photophysics : Techniques for large-scale synthesis of 1,4-dihydro-pyrrolo[3,2-b]pyrroles using iron salts have been optimized, facilitating the control of their photophysical properties and allowing large-quantity synthesis (Tasior et al., 2020).

• Strong Blue Fluorescence : Tetra-, penta-, and hexasubstituted 1,4-dihydropyrrolo[3,2-b]pyrroles have been synthesized, resulting in strong blue fluorescence and high quantum yields of fluorescence (Krzeszewski et al., 2014).

• Dye-Sensitized Solar Cells : Novel 1,4-dihydro-1,2,4,5-tetraarylpyrrolo[3,2-b]pyrrole derivatives synthesized using niobium pentachloride show potential in energy conversion applications in dye-sensitized solar cells (Martins et al., 2021).

• Organic Electronic Devices : Improved synthesis of tetraaryl-1,4-dihydropyrrolo[3,2-b]pyrroles using niobium pentachloride has shown potential for use in organic electronic devices (Martins et al., 2018).